N-(2-acetylphenyl)-2,4-dichlorobenzamide

• Molecular Formula: C15H11Cl2NO2
• Molecular Weight: 308.2 g/mol
• IUPAC Name: N-(2-acetylphenyl)-2,4-dichlorobenzamide
• InChI: InChI=1S/C15H11Cl2NO2/c1-9(19)11-4-2-3-5-14(11)18-15(20)12-7-6-10(16)8-13(12)17/h2-8H,1H3,(H,18,20)
• InChI Key: VWDBAUPZDUJMIH-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

N-(2-acetylphenyl)-2,4-dichlorobenzamide, commonly known as acetochlor, is a pre-emergent herbicide used to control weeds in various crops. It was first introduced in 1994 and has since become popular due to its effectiveness and low toxicity. Acetochlor is a member of the chloroacetamide family of herbicides and is known for its broad-spectrum activity against annual grasses and broadleaf weeds.

Mechanism of Action

Acetochlor works by inhibiting the synthesis of lipids in the target weed. It interferes with the synthesis of very-long-chain fatty acids (VLCFAs) that are essential for the growth and development of plants. This leads to the death of the weed before it emerges from the soil.
Biochemical and Physiological Effects
Acetochlor is known to have low toxicity to mammals, birds, and aquatic organisms. It is rapidly metabolized in the liver and excreted through urine and feces. However, it can cause skin and eye irritation if it comes into contact with the skin or eyes.

Advantages and Limitations for Lab Experiments

Acetochlor is widely used in laboratory experiments to study the effects of herbicides on plant growth and development. Its broad-spectrum activity and low toxicity make it an ideal candidate for such experiments. However, its effectiveness can be affected by factors like soil type, temperature, and moisture content.

Future Directions

There are several future directions for research on acetochlor. One area of interest is the development of new formulations and delivery systems that improve its efficacy and reduce its environmental impact. Another area of research is the study of its impact on non-target organisms like bees and other pollinators. Finally, there is a need for more research on the development of acetochlor-resistant weeds and the mechanisms underlying resistance.

Synthesis Methods

The synthesis of acetochlor involves the reaction of 2,4-dichlorobenzoyl chloride with N-acetyl-2-aminophenol in the presence of a base. The resulting product is a yellow crystalline solid that is soluble in organic solvents like acetone, chloroform, and ethyl acetate.

Scientific Research Applications

Acetochlor has been extensively studied for its use in weed control in various crops like corn, soybeans, cotton, and peanuts. It has been found to be effective in controlling weeds like barnyardgrass, foxtail, and pigweed. Acetochlor is also used in combination with other herbicides to improve its efficacy and reduce the risk of resistance.